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Compound of Interest

Compound Name: 3-Ethylbenzonitrile

Cat. No.: B1329685

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Ethylbenzonitrile (CAS No. 34136-57-7), a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals. The data presented herein, including Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS), offers critical insights for
researchers, scientists, and professionals in drug development and materials science.

Summary of Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of 3-Ethylbenzonitrile.

Table 1: *H NMR Spectroscopic Data (400 MHz, CDCIs)
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Chemical Shift o . el .
Multiplicity Integration Constant (J) Assignment

(3) ppm .

7.48 - 7.40 m 2H - Ar-H

7.35 t 1H 7.6 Ar-H

7.27 d 1H 7.6 Ar-H

2.70 q 2H 7.6 -CH2-

1.25 t 3H 7.6 -CHs
- 13 1

Chemical Shift (6) ppm Assignment

146.5 Ar-C

132.5 Ar-C

131.0 Ar-C

129.2 Ar-C

129.0 Ar-C

118.8 -C=N

112.5 Ar-C

29.2 -CH2-

15.2 -CHs

Table 3: Infrared (IR) Spectroscopy Data
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Wavenumber (cm~?) Interpretation

2228 C=N stretch

2971, 2935, 2876 C-H stretch (alkyl)
3068 C-H stretch (aromatic)
1606, 1583 C=C stretch (aromatic)

Table 4: Mass Spectrometry (MS) Data

mlz Interpretation
131 [M]* (Molecular lon)
116 [M-CHs]*

Experimental Protocols

The acquisition of the presented spectroscopic data followed standard laboratory procedures.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded on
a 400 MHz spectrometer. The solvent used was chloroform-d (CDCIs), and chemical shifts are
reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a Fourier-transform infrared
(FTIR) spectrometer. The sample was analyzed as a neat liquid film.

Mass Spectrometry (MS): Mass spectral data was acquired using an electron ionization (EI)
mass spectrometer. The data is presented as a mass-to-charge ratio (m/z).

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the
spectroscopic data of a chemical compound like 3-Ethylbenzonitrile.
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General Workflow for Spectroscopic Analysis
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Structural Elucidation

Click to download full resolution via product page

Caption: A diagram illustrating the workflow from sample preparation to spectroscopic data
acquisition and structural elucidation.

 To cite this document: BenchChem. [Spectroscopic Profile of 3-Ethylbenzonitrile: A Technical
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329685?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

